Cas no 62749-03-5 (2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-)

2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]- structure
62749-03-5 structure
Product Name:2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-
CAS No:62749-03-5
MF:C11H9FN2O4
MW:252.198566198349
CID:433281
PubChem ID:71383197
Update Time:2025-04-19

2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-[[[(2-fluorophenyl)amino]carbonyl]oxy]-
    • (2,5-dioxopyrrolidin-1-yl) N-(2-fluorophenyl)carbamate
    • SCHEMBL11709551
    • DTXSID60805533
    • 1-{[(2-Fluorophenyl)carbamoyl]oxy}pyrrolidine-2,5-dione
    • 62749-03-5
    • Inchi: 1S/C11H9FN2O4/c12-7-3-1-2-4-8(7)13-11(17)18-14-9(15)5-6-10(14)16/h1-4H,5-6H2,(H,13,17)
    • InChI Key: ZJPMDFCAAHGNNI-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1NC(=O)ON1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 252.05467
  • Monoisotopic Mass: 252.05463493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 75.71
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